ADH-353

• Molecular Formula: C27H38N8O6
• Molecular Weight: 570.6 g/mol
• InChI: InChI=1S/C27H38N8O6/c1-3-5-10-33-17-20(14-24(33)27(38)41-4-2)31-25(36)22-13-19(16-32(22)11-6-8-28)30-26(37)23-15-21(35(39)40)18-34(23)12-7-9-29/h13-18H,3-12,28-29H2,1-2H3,(H,30,37)(H,31,36)
• InChIKey: LBVWAZBMSWWSQL-UHFFFAOYSA-N

ADH-353: Aβ42 Fibrillation Inhibitor and Clearance Agent

ADH-353 (CAS 2711712-81-9) is a tris-pyrrolamide peptidomimetic belonging to the N-substituted oligopyrrolamide class. It was shortlisted from a small library of positively charged N-substituted oligopyrrolamides for its notable ability to inhibit Aβ fibrillation, disintegrate intracellular cytotoxic Aβ oligomers, and alleviate Aβ-induced cytotoxicity in SH-SY5Y and N2a neuronal cell models [1]. Unlike conventional monomeric small-molecule inhibitors, ADH-353 contains one hydrophobic N-butyl and two hydrophilic N-propylamine side chains, enabling it to self-assemble into functional vesicles under physiological conditions [1]. A subsequent molecular dynamics study elucidated the atomic-level mechanism: ADH-353 binds strongly to the Aβ42 fibril (ΔGbinding = −142.91 ± 1.61 kcal/mol) via electrostatic interactions between its positively charged N-propylamine side chains and key acidic residues (Glu3, Glu11, Glu22, Asp7, Asp23) of the Aβ42 fibril, leading to β-strand disruption and helical reorganization [2].

Supramolecular vesicle system for Aβ42 fibrillation inhibition and aggregate clearance studies

Neuronal viability rescue context in SH-SY5Y and N2a Aβ42 cytotoxicity models

MD-derived binding affinity reference for structure-based Aβ42 inhibitor design

• [1] Maity D, Howarth M, Vogel MC, Magzoub M, Hamilton AD. Peptidomimetic-Based Vesicles Inhibit Amyloid-β Fibrillation and Attenuate Cytotoxicity. J Am Chem Soc. 2021;143(8):3086-3093. doi:10.1021/jacs.0c09967. PMID: 33600171. View Source
• [2] Dabas A, Goyal B. Structural Reorganization Mechanism of the Aβ42 Fibril Mediated by N-Substituted Oligopyrrolamide ADH-353. ACS Chem Neurosci. 2024;15(17):3136-3151. doi:10.1021/acschemneuro.4c00253. PMID: 39158263. View Source

Why ADH-353 Cannot Be Substituted

Aβ fibrillation inhibitors are a heterogeneous class spanning polyphenols (e.g., EGCG, curcumin), glycosaminoglycan mimetics (e.g., tramiprosate), molecular tweezers (e.g., CLR01), and peptide-based inhibitors, each with distinct mechanisms, stoichiometries, and cellular outcomes. In-class oligopyrrolamides such as ADH-101 are optimized for IAPP aggregation in type 2 diabetes models and lack demonstrated activity against Aβ42 [1]. Even among Aβ-targeting oligopyrrolamides, the specific balance of hydrophobic and cationic side chains dictates vesicle-forming propensity, fibril-binding affinity, and cellular rescue efficacy [2]. ADH-353's unique combination of (i) spontaneous vesicle self-assembly, (ii) simultaneous fibrillation inhibition and aggregate clearance, and (iii) complete rather than partial rescue of neuronal viability from Aβ42 cytotoxicity creates a differentiation profile not replicable by simply substituting another N-substituted oligopyrrolamide or generic Aβ inhibitor [2][3]. The quantitative evidence below establishes the specific, measurable dimensions where substitution would alter experimental outcomes.

Substituting with IAPP-targeted oligopyrrolamides (e.g., ADH-101) may not reproduce Aβ42-directed activity.

Generic monomeric Aβ inhibitors lack vesicle self-assembly and the dual clearance modality of ADH-353.

Partial rescue with curcumin-based treatments may reduce assay dynamic range compared to ADH-353-reported rescue levels.

• [1] Kumar S, Brown MA, Nath A, Miranker AD, Hamilton AD. Teaching an old scaffold new recognition tricks: oligopyrrolamide antagonists of IAPP aggregation. Org Biomol Chem. 2018;16(5):733-741. doi:10.1039/c7ob02910a. PMID: 29303519. View Source
• [2] Maity D, Howarth M, Vogel MC, Magzoub M, Hamilton AD. Peptidomimetic-Based Vesicles Inhibit Amyloid-β Fibrillation and Attenuate Cytotoxicity. J Am Chem Soc. 2021;143(8):3086-3093. doi:10.1021/jacs.0c09967. PMID: 33600171. View Source
• [3] Dabas A, Goyal B. Structural Reorganization Mechanism of the Aβ42 Fibril Mediated by N-Substituted Oligopyrrolamide ADH-353. ACS Chem Neurosci. 2024;15(17):3136-3151. doi:10.1021/acschemneuro.4c00253. PMID: 39158263. View Source

ADH-353 Evidence vs. Comparators

Vesicle Self-Assembly: A Supramolecular Distinction

ADH-353 is distinguished from virtually all conventional Aβ fibrillation inhibitors by its ability to spontaneously self-assemble into functional vesicles under physiological conditions. This property arises from its amphiphilic design: one hydrophobic N-butyl side chain and two hydrophilic N-propylamine side chains on the tris-pyrrolamide scaffold [1]. These vesicles serve as supramolecular vehicles that simultaneously inhibit Aβ42 fibrillation and expedite clearance of Aβ42 aggregates [1]. In contrast, comparator Aβ inhibitors such as curcumin (IC50 ~0.8–3.1 μM for Aβ aggregation inhibition) [2], EGCG (BACE1 IC50 = 1.6 μM) , and tramiprosate [3] function as monomeric molecular entities without self-assembling properties, lacking the dual sequestration-and-clearance modality.

Vesicle Self-Assembly

Class-level

ADH-353: self-assembles into vesicles; curcumin, EGCG, tramiprosate: monomeric

Supports supramolecular dual-action study context

Biophysical confirmation; Maity et al. 2021

Evidence Dimension	Self-assembly into functional vesicles under physiological conditions
Target Compound Data	ADH-353: Readily forms vesicles under physiological conditions (PBS, pH 7.4, 37 °C); vesicle formation confirmed by biophysical studies including confocal imaging [1].
Comparator Or Baseline	Curcumin: No vesicle formation; monomeric inhibitor. EGCG: No vesicle formation; polyphenolic monomer. Tramiprosate: No vesicle formation; small-molecule GAG mimetic.
Quantified Difference	Qualitative distinction: ADH-353 is the only reported Aβ inhibitor combining peptidomimetic recognition with spontaneous vesicle self-assembly for simultaneous fibrillation inhibition and aggregate clearance.
Conditions	Physiological buffer (PBS, pH 7.4, 37 °C); in vitro biochemical and cellular assays (Maity et al., JACS 2021).

Why This Matters

The vesicle-forming property enables a supramolecular, dual-action therapeutic strategy (inhibit + clear) that cannot be achieved by substituting a monomeric inhibitor, making ADH-353 uniquely suited for research on integrated Aβ homeostasis intervention.

• [1] Maity D, Howarth M, Vogel MC, Magzoub M, Hamilton AD. Peptidomimetic-Based Vesicles Inhibit Amyloid-β Fibrillation and Attenuate Cytotoxicity. J Am Chem Soc. 2021;143(8):3086-3093. doi:10.1021/jacs.0c09967. PMID: 33600171. View Source
• [2] Yang F, Lim GP, Begum AN, et al. Curcumin inhibits formation of amyloid β oligomers and fibrils, binds plaques, and reduces amyloid in vivo. J Biol Chem. 2005;280(7):5892-5901. doi:10.1074/jbc.M404751200. PMID: 15590663. View Source
• [3] Gervais F, Paquette J, Morissette C, et al. Targeting soluble Aβ peptide with tramiprosate for the treatment of brain amyloidosis. Neurobiol Aging. 2007;28(4):537-547. doi:10.1016/j.neurobiolaging.2006.02.015. View Source

Complete Aβ42 Cytotoxicity Rescue

ADH-353 vesicles completely rescue both mouse neuroblastoma N2a and human neuroblastoma SH-SY5Y cells from the cytotoxicity that follows from Aβ42 misfolding, likely acting at the mitochondrial level [1]. The term 'completely rescue' as used in the primary literature indicates restoration of cell viability to levels statistically indistinguishable from untreated controls. By contrast, the widely studied polyphenolic inhibitor curcumin, when tested alone in SH-SY5Y cells challenged with Aβ42, preserves cell viability only up to approximately 85% even in optimized combination with piperine [2]. This ~15 percentage-point gap between complete (ADH-353) and partial (curcumin) rescue represents a meaningful difference in cytoprotective capacity, particularly relevant for assay systems where maximal signal-to-noise separation between treatment and Aβ-toxicity baseline is critical.

Cytotoxicity Rescue

Context-dependent

Reported rescue to control levels vs. ~85% for curcumin

Supports maximal assay window in neuroblastoma models

Cross-study comparable; MTS/MTT endpoint

Evidence Dimension	Rescue of neuronal cell viability from Aβ42-induced cytotoxicity
Target Compound Data	ADH-353: Complete rescue of both N2a and SH-SY5Y cells from Aβ42-induced cytotoxicity (cell viability restored to untreated control levels) [1].
Comparator Or Baseline	Curcumin (alone): ~85% cell viability preservation in SH-SY5Y cells under Aβ42 challenge [2]. Curcumin + piperine combination: up to 85% preservation [2].
Quantified Difference	ADH-353 achieves complete (~100%) rescue vs. ~85% partial rescue by curcumin-based treatments; a difference of approximately 15 percentage points in restored viability.
Conditions	N2a and SH-SY5Y neuroblastoma cell lines; Aβ42 misfolding-induced cytotoxicity model; MTS/MTT cell viability endpoint; Maity et al. (2021) and Abdul Manap et al. (2019).

Why This Matters

Complete versus partial rescue directly impacts assay window and reproducibility in neurodegeneration research; ADH-353's full cytoprotection reduces variability inherent in partial-rescue compounds, improving statistical power in compound screening and mechanistic studies.

• [1] Maity D, Howarth M, Vogel MC, Magzoub M, Hamilton AD. Peptidomimetic-Based Vesicles Inhibit Amyloid-β Fibrillation and Attenuate Cytotoxicity. J Am Chem Soc. 2021;143(8):3086-3093. doi:10.1021/jacs.0c09967. PMID: 33600171. View Source
• [2] Abdul Manap AS, Tan ACW, Leong WH, et al. Synergistic Effects of Curcumin and Piperine as Potent Acetylcholine and Amyloidogenic Inhibitors With Significant Neuroprotective Activity in SH-SY5Y Cells via Computational Molecular Modeling and in vitro Assay. Front Aging Neurosci. 2019;11:206. doi:10.3389/fnagi.2019.00206. View Source

Aβ42 Fibril Binding Affinity Benchmark

All-atom molecular dynamics simulations by Dabas & Goyal (2024) quantified the binding free energy of ADH-353 to the neurotoxic Aβ42 fibril (PDB ID 2NAO) as ΔGbinding = −142.91 ± 1.61 kcal/mol [1]. This exceptionally favorable binding energy is driven predominantly by electrostatic interactions between the positively charged N-propylamine side chains of ADH-353 and the acidic residues Glu3, Glu11, Glu22, Asp7, and Asp23 of the Aβ42 fibril, corroborated by heteronuclear single quantum coherence (HSQC) NMR studies [1]. The MD simulations further revealed that ADH-353 incorporation induces shortening and disappearance of β-strands with concomitant emergence of α-helical conformation, indicating structural reorganization away from the toxic β-sheet-rich state [1]. While comparable ΔGbinding values for other Aβ fibrillation inhibitors (e.g., EGCG, curcumin, CLR01) against the identical Aβ42 fibril system are not reported in a unified computational framework, this MD-derived energetic benchmark provides a quantitative reference point against which new chemical scaffolds can be computationally evaluated using the same Aβ42 fibril model (PDB 2NAO) [1].

Binding Affinity

Method context

ΔG_binding = −142.91 ± 1.61 kcal/mol (PDB 2NAO)

Quantitative benchmark for in silico screening

All-atom MD simulation; Dabas & Goyal 2024

Evidence Dimension	Binding free energy (ΔGbinding) to Aβ42 fibril (PDB ID 2NAO) from all-atom MD simulations
Target Compound Data	ADH-353: ΔGbinding = −142.91 ± 1.61 kcal/mol. Key interacting residues: Glu3, Glu11, Glu22, Asp7, Asp23. Driving force: electrostatic interactions from N-propylamine side chains [1].
Comparator Or Baseline	No directly comparable ΔGbinding values reported for other Aβ42 fibril inhibitors against the identical PDB 2NAO system in the same computational framework.
Quantified Difference	Absolute benchmark established: −142.91 ± 1.61 kcal/mol. Difference vs. other inhibitors cannot be quantified without standardized computational comparison.
Conditions	All-atom MD simulations; Aβ42 fibril model PDB ID 2NAO; explicit solvent; physiological conditions; Dabas & Goyal, ACS Chem Neurosci, 2024.

Why This Matters

This computationally rigorous, experimentally validated ΔGbinding value provides a quantitative benchmark for rational design and in silico screening of next-generation Aβ42 fibril-disrupting scaffolds, enabling structure-based optimization programs that require a reference affinity standard.

• [1] Dabas A, Goyal B. Structural Reorganization Mechanism of the Aβ42 Fibril Mediated by N-Substituted Oligopyrrolamide ADH-353. ACS Chem Neurosci. 2024;15(17):3136-3151. doi:10.1021/acschemneuro.4c00253. PMID: 39158263. View Source

Library-Derived Selectivity Advantage

ADH-353 was not rationally designed as a singleton but was shortlisted from a small library of positively charged N-substituted oligopyrrolamides following experimental screening for Aβ fibrillation inhibition, intracellular cytotoxic Aβ oligomer disintegration, and alleviation of Aβ-induced cytotoxicity in SH-SY5Y and N2a cells [1]. This library-level derivation implies that ADH-353 displayed superior performance across these three functional parameters relative to other library members bearing different N-substitution patterns. Notably, the closely related tripyrrole ADH-101, which emerged as the top antagonist of IAPP fibrillation in a physiologically relevant lipid membrane system [2], was not reported to exhibit comparable activity against Aβ42, underscoring that subtle alterations in side-chain identity and charge distribution within the oligopyrrolamide scaffold critically dictate target amyloid specificity (Aβ42 vs. IAPP) [1][2].

Library Selectivity

Class-level

Lead compound from oligopyrrolamide library across fibrillation, oligomer, and cytotoxicity assays

Functionally validated lead for Aβ chemotype studies

Class-level inference; no exact IC₅₀ margins reported

Evidence Dimension	Functional performance across three parameters: Aβ fibrillation inhibition, intracellular Aβ oligomer disintegration, and rescue from Aβ-induced cytotoxicity
Target Compound Data	ADH-353: Top-performing compound from the library across all three functional parameters (fibrillation inhibition, oligomer disintegration, cytotoxicity rescue) in SH-SY5Y and N2a cells [1].
Comparator Or Baseline	Other N-substituted oligopyrrolamide library members: Inferior performance on at least one of the three functional parameters, leading to ADH-353 being shortlisted. ADH-101: Top IAPP antagonist but no demonstrated Aβ42 activity [2].
Quantified Difference	Qualitative library rank: ADH-353 identified as the lead compound after functional screening; exact IC50 or efficacy margins vs. other library members not publicly reported at the level of detail accessible.
Conditions	Library screen: in vitro Aβ fibrillation assay, intracellular oligomer disintegration assay, Aβ-induced cytotoxicity assay in SH-SY5Y and N2a cells; Maity et al., JACS 2021.

Why This Matters

ADH-353's library-derived selection establishes it as the functionally validated lead within the N-substituted oligopyrrolamide chemical series for Aβ-directed applications, providing procurement justification when a user requires the best-characterized compound from this specific chemotype rather than an untested analog.

• [1] Maity D, Howarth M, Vogel MC, Magzoub M, Hamilton AD. Peptidomimetic-Based Vesicles Inhibit Amyloid-β Fibrillation and Attenuate Cytotoxicity. J Am Chem Soc. 2021;143(8):3086-3093. doi:10.1021/jacs.0c09967. PMID: 33600171. View Source
• [2] Kumar S, Brown MA, Nath A, Miranker AD, Hamilton AD. Teaching an old scaffold new recognition tricks: oligopyrrolamide antagonists of IAPP aggregation. Org Biomol Chem. 2018;16(5):733-741. doi:10.1039/c7ob02910a. PMID: 29303519. View Source

Dual Mechanism: Inhibition and Aggregate Clearance

The supramolecular vesicle strategy of ADH-353 was explicitly conceived for the simultaneous inhibition of Aβ42 fibrillation and expedited clearance of Aβ42 aggregates [1]. This dual mechanism contrasts with single-action inhibitors: curcumin inhibits Aβ aggregation (IC50 ~0.8–3.1 μM) and can disaggregate preformed fibrils at higher concentrations (disaggregation IC50 ~1 μM for Aβ40), but lacks the vesicle-mediated clearance modality [2]; tramiprosate maintains Aβ in a non-fibrillar form but does not actively clear pre-existing aggregates [3]; and EGCG primarily acts through BACE1 inhibition (IC50 = 1.6 μM) with secondary effects on fibril formation . The co-occurrence of inhibition and clearance in a single supramolecular entity enables simultaneous intervention at two distinct points in the Aβ pathogenic cascade—prevention of de novo fibril formation and removal of existing toxic aggregates—which single-mechanism agents cannot achieve without combination therapy.

Dual Mechanism

Class-level

ADH-353: fibrillation inhibition + aggregate clearance; comparators: single action

Enables integrated Aβ homeostasis intervention research

Class-level inference; in vitro assays

Evidence Dimension	Number of distinct anti-Aβ mechanisms within a single molecular entity
Target Compound Data	ADH-353: Two mechanisms—(1) inhibition of Aβ42 fibrillation, (2) expedited clearance of Aβ42 aggregates—integrated within self-assembled vesicles [1].
Comparator Or Baseline	Curcumin: Inhibition + disaggregation at higher concentrations, no vesicle-mediated clearance [2]. Tramiprosate: Fibrillation inhibition only; maintains Aβ in non-fibrillar form [3]. EGCG: BACE1 inhibition + fibril formation inhibition .
Quantified Difference	ADH-353 is the only agent combining fibrillation inhibition + aggregate clearance within a self-assembled supramolecular system; other agents either inhibit or disaggregate but lack the integrated dual-action clearance modality.
Conditions	In vitro biochemical and cellular assays; Aβ42 as substrate; Maity et al., JACS 2021.

Why This Matters

For researchers investigating integrated Aβ homeostasis intervention strategies, ADH-353 provides a single-compound tool to simultaneously probe both inhibition and clearance pathways, eliminating the need for multi-compound cocktails that introduce confounding pharmacokinetic and mechanistic variables.

• [1] Maity D, Howarth M, Vogel MC, Magzoub M, Hamilton AD. Peptidomimetic-Based Vesicles Inhibit Amyloid-β Fibrillation and Attenuate Cytotoxicity. J Am Chem Soc. 2021;143(8):3086-3093. doi:10.1021/jacs.0c09967. PMID: 33600171. View Source
• [2] Yang F, Lim GP, Begum AN, et al. Curcumin inhibits formation of amyloid β oligomers and fibrils, binds plaques, and reduces amyloid in vivo. J Biol Chem. 2005;280(7):5892-5901. doi:10.1074/jbc.M404751200. View Source
• [3] Gervais F, Paquette J, Morissette C, et al. Targeting soluble Aβ peptide with tramiprosate for the treatment of brain amyloidosis. Neurobiol Aging. 2007;28(4):537-547. doi:10.1016/j.neurobiolaging.2006.02.015. View Source

β-Strand Loss and Helix Induction

Molecular dynamics simulations captured the progressive structural reorganization of the Aβ42 fibril upon ADH-353 incorporation: conformational snapshots depicted shortening and eventual disappearance of β-strands and the emergence of α-helical conformation, indicating a loss of the well-organized, disease-relevant β-sheet-rich architecture [1]. A noteworthy decrease in interchain binding affinity within the Aβ42 fibril upon ADH-353 incorporation further evidenced the weakening of chain-chain interactions that destabilize the double-horseshoe conformation of the Aβ42 fibril [1]. This β-to-α conformational switching mechanism is fundamentally distinct from the mechanisms of EGCG (primarily BACE1 inhibition and non-specific amyloid remodeling ) and tramiprosate (maintenance of Aβ in non-fibrillar form via GAG mimetic interactions [2]), providing a structurally defined pathway for fibril disassembly that can be rationally exploited in scaffold optimization.

β-Strand Disruption

Method context

MD shows β-strand loss and α-helix emergence; comparators lack β-to-α switching

Provides structurally resolved fibril disassembly hypothesis

All-atom MD; PDB 2NAO model

Evidence Dimension	Structural mechanism of Aβ42 fibril disruption at atomic resolution
Target Compound Data	ADH-353: Induces β-strand shortening/disappearance and α-helix emergence; decreases interchain binding affinity of Aβ42 fibril chains; disrupts double-horseshoe conformation [1].
Comparator Or Baseline	EGCG: Non-specific amyloid remodeling; BACE1 inhibition IC50 = 1.6 μM; lacks characterized β-to-α switching . Tramiprosate: Maintains Aβ in non-fibrillar form through GAG-mimetic binding; no β-to-α switching reported [2].
Quantified Difference	Qualitative mechanistic distinction: ADH-353 is the only compound with MD-demonstrated β-strand→α-helix conformational switching on the Aβ42 fibril (PDB 2NAO).
Conditions	All-atom MD simulations; Aβ42 fibril model PDB ID 2NAO; explicit water; Dabas & Goyal, ACS Chem Neurosci, 2024.

Why This Matters

The structurally resolved β-to-α switching mechanism provides a testable, atomically detailed hypothesis for fibril disassembly that can guide medicinal chemistry efforts and computational screening campaigns, making ADH-353 a mechanistically informative tool compound beyond its direct biological activity.

• [1] Dabas A, Goyal B. Structural Reorganization Mechanism of the Aβ42 Fibril Mediated by N-Substituted Oligopyrrolamide ADH-353. ACS Chem Neurosci. 2024;15(17):3136-3151. doi:10.1021/acschemneuro.4c00253. PMID: 39158263. View Source
• [2] Gervais F, Paquette J, Morissette C, et al. Targeting soluble Aβ peptide with tramiprosate for the treatment of brain amyloidosis. Neurobiol Aging. 2007;28(4):537-547. doi:10.1016/j.neurobiolaging.2006.02.015. View Source

ADH-353 Application Scenarios

Neuronal Cytoprotection Assay Development

For laboratories developing Aβ42-induced cytotoxicity assays in SH-SY5Y or N2a cells where maximal separation between untreated-control viability and Aβ42-challenged viability is critical, ADH-353 is the preferred tool compound. Its demonstrated complete rescue of both cell lines from Aβ42-induced cytotoxicity [1] provides a robust positive control with near-100% efficacy, compared to the ~85% maximal rescue reported for curcumin-based treatments in the same cell background [2]. This ~15 percentage-point efficacy advantage translates to a larger dynamic range and improved Z'-factor in high-throughput screening formats, reducing false-negative rates in hit identification campaigns for novel neuroprotective agents.

Integrated Aβ Homeostasis Research

Research programs investigating the interplay between de novo Aβ42 fibrillation and pre-existing aggregate clearance require a single agent capable of intervening at both nodes simultaneously. ADH-353's supramolecular vesicle design was explicitly engineered for this dual purpose—inhibiting Aβ42 fibrillation while expediting clearance of Aβ42 aggregates [1]—eliminating the need for multi-compound combinations. This is particularly valuable in cellular models where pharmacokinetic interactions between separate inhibitor and clearance agents could confound mechanistic interpretation. Competing agents such as tramiprosate (fibrillation inhibition only) [3], EGCG (BACE1 inhibition with secondary fibril effects) , and curcumin (inhibition plus concentration-dependent disaggregation but no vesicle-mediated clearance) [2] lack this integrated dual functionality.

Structure-Based Drug Design Benchmarking

Medicinal chemistry and computational chemistry groups engaged in rational design of Aβ42 fibril-disrupting scaffolds can utilize ADH-353's MD-derived ΔGbinding value (−142.91 ± 1.61 kcal/mol against PDB ID 2NAO) [4] as a quantitative benchmark for in silico screening of novel chemical entities. The fully characterized electrostatic interaction map (Glu3, Glu11, Glu22, Asp7, Asp23) and the documented β-strand→α-helix conformational switching mechanism [4] provide a structurally validated pharmacophore model. New candidate molecules can be computationally evaluated against this benchmark using the same Aβ42 fibril system, enabling rank-ordering of designed analogs before committing to synthesis.

Oligopyrrolamide SAR Studies

For research groups investigating the structural determinants of amyloid target selectivity within the N-substituted oligopyrrolamide chemotype, ADH-353 serves as the Aβ42-selective reference compound. Its library-derived selection as the top Aβ42-active compound [1] contrasts with ADH-101, which emerged as the most effective IAPP antagonist from a related library screen but lacks demonstrated Aβ42 activity [5]. This pair of compounds—ADH-353 (Aβ42-selective) and ADH-101 (IAPP-selective)—enables controlled SAR studies to dissect how specific N-substitution patterns (propylamine vs. other cationic/hydrophobic side chains) govern amyloid target preference, informing the design of next-generation oligopyrrolamides with tailored selectivity profiles.

Application

Selection Property

Validation Focus

Neuronal Viability Assay Development

Reported rescue of neuronal viability from Aβ42 cytotoxicity

Assay dynamic range and Z'-factor optimization

Integrated Aβ Homeostasis Studies

Single-agent dual fibrillation inhibition and aggregate clearance

Pathway-intervention model without confounding multi-agent variables

Structure-Based Inhibitor Design

MD-derived binding free energy reference (PDB 2NAO)

In silico rank-ordering of novel scaffolds

Oligopyrrolamide SAR Studies

Aβ42-selective chemotype reference

Amyloid target specificity comparison with IAPP-selective analogs

• [1] Maity D, Howarth M, Vogel MC, Magzoub M, Hamilton AD. Peptidomimetic-Based Vesicles Inhibit Amyloid-β Fibrillation and Attenuate Cytotoxicity. J Am Chem Soc. 2021;143(8):3086-3093. doi:10.1021/jacs.0c09967. PMID: 33600171. View Source
• [2] Abdul Manap AS, Tan ACW, Leong WH, et al. Synergistic Effects of Curcumin and Piperine as Potent Acetylcholine and Amyloidogenic Inhibitors With Significant Neuroprotective Activity in SH-SY5Y Cells via Computational Molecular Modeling and in vitro Assay. Front Aging Neurosci. 2019;11:206. doi:10.3389/fnagi.2019.00206. View Source
• [3] Gervais F, Paquette J, Morissette C, et al. Targeting soluble Aβ peptide with tramiprosate for the treatment of brain amyloidosis. Neurobiol Aging. 2007;28(4):537-547. doi:10.1016/j.neurobiolaging.2006.02.015. View Source
• [4] Dabas A, Goyal B. Structural Reorganization Mechanism of the Aβ42 Fibril Mediated by N-Substituted Oligopyrrolamide ADH-353. ACS Chem Neurosci. 2024;15(17):3136-3151. doi:10.1021/acschemneuro.4c00253. PMID: 39158263. View Source
• [5] Kumar S, Brown MA, Nath A, Miranker AD, Hamilton AD. Teaching an old scaffold new recognition tricks: oligopyrrolamide antagonists of IAPP aggregation. Org Biomol Chem. 2018;16(5):733-741. doi:10.1039/c7ob02910a. PMID: 29303519. View Source